Cas no 236750-65-5 (4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile)

• Product Name: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile
• CAS No: 236750-65-5
• MF: C₁₃H₁₆N₂O₆
• MW: 296.275943756104
• MDL: MFCD17676647
• CID: 847204
• PubChem ID: 16063393
• Update Time: 2025-06-11

4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile
• 4,5-Bis--(2methoxy-ethoxy)-2-nitro-benzonitrile
• 4,5-bis(2-methoxyethoxy)-2-nitro-Benzonitrile
• 4-5-bis(2-methoxyethoxy)-2-nitrobenzonitrile
• Latanoprost Lactone Diol
• BENZONITRILE,4,5-BIS(2-METHOXYETHOXY)-2-NITRO
• 4,5-Di(2-methoxyethoxy)-2-nitrobenzonitrile
• BENZONITRILE, 4,5-BIS(2-METHOXYETHOXY)-2-NITRO-
• BCP08819
• AMX10162
• RL02749
• AX8237197
• AM20090615
• ST24042575
• Z6136
• 2-Nitro-4,5-bis(2-methoxyethoxy)benzonitrile
• 236750-65-5
• 3,4-Bis(2-methoxyethoxy)-2-nitrobenzonitrile
• SCHEMBL482018
• Benzonitrile, 4,5-bis(2-methoxyethoxy)-2-nitro-; 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile; 2-Nitro-4,5-(2-methoxyethoxy)benzonitrile; 4,5-Di(2-methoxyethoxy)-2-nitrobenzonitrile
• J-514269
• SY016026
• DB-348917
• AKOS015895482
• DS-18423
• 2-Nitro-4,5-(2-methoxyethoxy)benzonitrile
• MFCD17676647
• QC2GR33BE6
• 4,5-bis-(2-Methoxyethoxy)-2-nitrobenzonitrile
• F19335
• CS-0150175
• DTXSID40581646

• MDL： MFCD17676647
• Inchi： 1S/C13H16N2O6/c1-18-3-5-20-12-7-10(9-14)11(15(16)17)8-13(12)21-6-4-19-2/h7-8H,3-6H2,1-2H3
• InChI Key： JNNCLIICKUIURH-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=C(C(C#N)=CC=1OCCOC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.10100
• Monoisotopic Mass: 296.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 1.1

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 459.3°C at 760 mmHg
• Solubility: Very slightly soluble (0.56 g/l) (25 º C),
• PSA: 106.53000
• LogP: 2.04008

4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile Security Information

• Hazard Statement： H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile

Recent Advances in the Study of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile (CAS: 236750-65-5)

4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile (CAS: 236750-65-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique nitrobenzonitrile core and methoxyethoxy substituents, has been the subject of recent studies exploring its biological activity, synthetic pathways, and therapeutic potential. In this research brief, we summarize the latest findings related to this compound, highlighting its relevance in contemporary biomedical research.

Recent studies have focused on the synthesis and optimization of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to improve the yield and purity of the compound. These efforts have not only enhanced the scalability of its production but also facilitated the exploration of its derivatives for potential pharmacological applications.

In the context of biological activity, 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile has demonstrated promising results in preliminary screenings for antimicrobial and anticancer properties. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Additionally, in vitro assays have shown that certain analogs of the compound possess cytotoxic activity against various cancer cell lines, suggesting its potential as a scaffold for anticancer drug development.

Further investigations into the mechanism of action of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile have revealed its ability to modulate specific cellular pathways. For instance, researchers have identified its interaction with key enzymes involved in oxidative stress response, which may underlie its observed biological effects. These findings have sparked interest in the compound's potential application in diseases characterized by oxidative damage, such as neurodegenerative disorders and chronic inflammatory conditions.

Despite these promising developments, challenges remain in the clinical translation of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's versatility and the growing body of research supporting its biological activity make it a compelling candidate for future drug discovery efforts. As the field continues to evolve, ongoing research is expected to uncover new insights into its therapeutic potential and expand its applications in chemical biology and medicine.